6-(3,5-dimethoxyphenyl)-8-methyl-2-(methylsulfonyl)pyrido[2,3-d]pyrimidin-7(8H)-one

• CAS RN: 1538605-01-4
• Molecular Formula: C17H17N3O5S
• Molecular Weight: 375.4 g/mol
• IUPAC Name: 6-(3,5-dimethoxyphenyl)-8-methyl-2-methylsulfonylpyrido[2,3-d]pyrimidin-7-one
• InChI: InChI=1S/C17H17N3O5S/c1-20-15-11(9-18-17(19-15)26(4,22)23)7-14(16(20)21)10-5-12(24-2)8-13(6-10)25-3/h5-9H,1-4H3
• InChI Key: NZNGSHXGUXCOGX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC(=NC=C2C=C(C1=O)C3=CC(=CC(=C3)OC)OC)S(=O)(=O)C

Description

6-(3,5-dimethoxyphenyl)-8-methyl-2-(methylsulfonyl)pyrido[2,3-d]pyrimidin-7(8H)-one is a useful research compound. Its molecular formula is C17H17N3O5S and its molecular weight is 375.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-(3,5-dimethoxyphenyl)-8-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one (1.05 g, 3.1 mmol) in methanol/dichloromethane (MeOH/DCM) (20 mL/20 mL) was added a solution of Oxone® (potassium peroxymonosulfate) (11.3 g, 18.4 mmol) in H2O (20 mL) at room temperature, and the reaction mixture was stirred at 40° C. for 18 hours. The reaction was monitored by LCMS. The reaction mixture was diluted with H2O/DCM (150 mL/100 mL), and the aqueous phase was extracted with DCM (100 mL). The combined organic layers were washed with water (200 mL) and brine (200 mL), dried over sodium sulfate, filtered, and concentrated. The crude product was recrystallizated with EtOAc to afford 6-(3,5-dimethoxyphenyl)-8-methyl-2-(methylsulfonyl)pyrido[2,3-d]pyrimidin-7(8H)-one (8) (910 mg, yield 78%) as yellow solid. MS (ES+) C17H17N3O5S, requires: 375. found: 376 [M+H]+.